Cas no 84640-31-3 (Carbamic acid)

Carbamic acid (NH₂COOH) is an unstable intermediate in organic synthesis, decomposing readily into ammonia and carbon dioxide. Despite its instability, its derivatives, such as carbamates and urethanes, are widely utilized in pharmaceuticals, agrochemicals, and polymer industries. Carbamic acid esters serve as protective groups for amines and are key precursors in the synthesis of pesticides, herbicides, and certain drugs. The compound’s reactivity enables selective transformations, making it valuable in fine chemical manufacturing. Due to its transient nature, handling typically involves in situ generation or stabilization as salts. Research continues to explore its potential in catalysis and biodegradable materials.

Carbamic acid structure

Product Name:Carbamic acid

CAS No:84640-31-3

MF:C₁₀H₁₂N₂O₄

MW:224.213282585144

CID:2087072

PubChem ID:12963461

Update Time:2025-06-22

Carbamic acid Chemical and Physical Properties

Names and Identifiers

- Carbamic acid
- CHEMBL2288468
- FS-7663
- 4-NITROBENZYL DIMETHYLCARBAMATE
- P-NITROBENZYL N,N-DIME CARBAMATE
- (4-nitrophenyl)methyl N,N-dimethylcarbamate
- 84640-31-3
- AKOS040734249
- DTXSID90875961
- Carbamic acid, dimethyl-, (4-nitrophenyl)methyl ester
- Inchi： 1S/C10H12N2O4/c1-11(2)10(13)16-7-8-3-5-9(6-4-8)12(14)15/h3-6H,7H2,1-2H3
- InChI Key： QJZHQJPHPSYDCR-UHFFFAOYSA-N
- SMILES： O=C(N(C)C)OCC1C=CC([N+](=O)[O-])=CC=1

Computed Properties

Exact Mass: 224.07970687g/mol
Monoisotopic Mass: 224.07970687g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 75.4Å²

Experimental Properties

Color/Form: Powder
Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 104-105 ºC
Solubility: Slightly soluble (1.9 g/l) (25 º C),

Carbamic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	C39780-5mg	Carbamic acid	84640-31-3	,HPLC≥95%	5mg	¥3438.0	2023-09-08

Carbamic acid Production Method

Production Method 1

619-73-8

79-44-7

84640-31-3

Reaction Conditions

1.1 Catalysts: Pyridine

Reference

A quantitative structure-activity study of anticonvulsant benzyl N,N-dimethylcarbamates

Yamagami, Chisako; Sonoda, Chihoko; Takao, Narao; Tanaka, Mitsuyo; Yamada, Jun; et al, Chemical & Pharmaceutical Bulletin, 1982, 30(11), 4175-80

Carbamic acid Raw materials

Carbamic acid Preparation Products

Carbamic acid (84640-31-3)

Carbamic acid Related Literature

1. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
2. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
3. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
4. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
5. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Carbamic acid

Carbamic Acid: A Comprehensive Overview

Carbamic acid, also known as ure acid, is a chemical compound with the CAS number 84640-31-3. It is a weak acid that plays a significant role in various chemical and biological processes. The compound is represented by the molecular formula C(O)(NH2)OH, and it is commonly associated with its salt form, carbamate. Recent studies have highlighted the importance of carbamic acid in both natural and synthetic systems, making it a subject of interest in contemporary research.

The synthesis of carbamic acid involves the reaction of ammonia with carbon dioxide, which can be represented as NH3 + CO2 → NH2COOH. This reaction is fundamental in the production of urea, a widely used compound in fertilizers and other industrial applications. The physical properties of carbamic acid include a melting point of approximately 25°C and a boiling point around 100°C. Its solubility in water is relatively high, making it suitable for various aqueous-based applications.

In recent years, researchers have explored the role of carbamic acid in biological systems. For instance, studies have shown that carbamic acid derivatives can act as inhibitors of certain enzymes, potentially leading to new drug discoveries. Additionally, the compound has been investigated for its potential in combating climate change by capturing and storing carbon dioxide through innovative chemical processes.

The application of carbamic acid extends beyond traditional industrial uses. In the field of materials science, it has been employed as a precursor for synthesizing advanced polymers and composites. These materials exhibit enhanced mechanical properties and thermal stability, making them ideal for aerospace and automotive industries.

In conclusion, carbamic acid, with its CAS number 84640-31-3, remains a pivotal compound in both scientific research and industrial applications. Its versatility and potential for innovation continue to drive advancements across multiple disciplines.